Cas no 898434-21-4 (3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 898434-21-4
• MF: C₂₀H₂₀N₂O₄S₂
• MW: 416.513802528381
• CID: 5483095
• Update Time: 2025-05-20

3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-ethylsulfonylbenzamide
• 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C20H20N2O4S2/c1-3-26-16-10-8-14(9-11-16)18-13-27-20(21-18)22-19(23)15-6-5-7-17(12-15)28(24,25)4-2/h5-13H,3-4H2,1-2H3,(H,21,22,23)
• InChI Key： XTZDUAMXHZDQHI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OCC)C=C2)=CS1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(ethanesulfonyl)-N-4-(4-ethoxyphenyl)-1,3-thiazol-2-ylbenzamide

3-(Ethanesulfonyl)-N-4-(4-Ethoxyphenyl)-1,3-Thiazol-2-Ylbenzamide (CAS No. 898434-21-4)

3-(Ethanesulfonyl)-N-4-(4-Ethoxyphenyl)-1,3-Thiazol-2-Ylbenzamide, a compound with the CAS registry number 898434-21-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzamide core, an ethanesulfonyl group, and a thiazole ring. The presence of these functional groups endows the molecule with versatile chemical properties, making it a promising candidate for various applications.

The synthesis of 3-(Ethanesulfonyl)-N-4-(4-Ethoxyphenyl)-1,3-Thiazol-2-Ylbenzamide involves a series of carefully designed organic reactions. The starting materials typically include aromatic compounds and sulfonylating agents, which are combined under specific conditions to form the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most notable aspects of this compound is its potential in the pharmaceutical industry. Studies have shown that 3-(Ethanesulfonyl)-N-4-(4-Ethoxyphenyl)-1,3-Thiazol-2-Ylbenzamide exhibits significant bioactivity, particularly in the context of enzyme inhibition and receptor modulation. For instance, research published in 2023 highlighted its ability to inhibit certain kinases involved in cancer cell proliferation. This finding has opened new avenues for its use in the development of anti-cancer therapies.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its thiazole ring contributes to its stability and reactivity, making it a valuable component in the synthesis of advanced materials such as polymers and catalysts. Recent studies have explored its role as a building block for constructing functional polymers with enhanced mechanical and thermal properties.

The structural versatility of 3-(Ethanesulfonyl)-N-4-(4-Ethoxyphenyl)-1,3-Thiazol-2-Ylbenzamide also makes it an attractive candidate for environmental applications. For example, its ability to act as a chelating agent has been leveraged in the removal of heavy metals from contaminated water sources. This property aligns with growing global efforts to develop sustainable solutions for environmental remediation.

From a chemical standpoint, the compound's ethoxyphenyl group plays a crucial role in modulating its electronic properties. This feature not only influences its reactivity but also contributes to its solubility in various solvents, which is essential for many practical applications. Recent computational studies have provided deeper insights into the electronic structure of this compound, further elucidating its reactivity patterns.

Moreover, the benzamide moiety within this compound is known for its ability to participate in hydrogen bonding interactions. This characteristic has been exploited in the design of bioactive molecules with improved pharmacokinetic profiles. By incorporating this group into drug candidates, researchers can enhance their binding affinity to target proteins while maintaining stability within biological systems.

The thiazole ring present in 3-(Ethanesulfonyl)-N-4-(4-Ethoxyphenyl)-1,3-Thiazol-2-Ylbenzamide is another key structural element that contributes to its unique properties. Thiazole derivatives are well-known for their anti-inflammatory and anti-microbial activities, making them valuable targets in drug discovery programs. Recent research has focused on optimizing the substitution patterns on the thiazole ring to maximize these therapeutic effects.

In terms of spectroscopic analysis, this compound exhibits distinct UV-vis absorption bands due to its conjugated system. These spectral features make it suitable for use as a chromophore in optoelectronic devices such as sensors and light-emitting diodes (LEDs). Ongoing studies are exploring ways to integrate this compound into next-generation electronic materials.

From an environmental perspective, understanding the degradation pathways of 3-(Ethanesulfonyl)-N-4-(4-Ethoxyphenyl)-1,3-Thiazol-2-Ylbenzamide is critical for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are important for ensuring that industrial processes involving this compound are environmentally sustainable.

In summary, 3-(Ethanesulfonyl)-N-4-(4-Ethoxyphenyl)-1,3-Thiazol-2-Ylbenzamide (CAS No. 898434-21-4) is a multifaceted organic molecule with diverse applications across various scientific disciplines. Its unique combination of functional groups provides it with exceptional chemical versatility, enabling it to serve as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.